Cas no 1478644-18-6 ((1-methoxy-4-phenylcyclohexyl)methanamine)

• Product Name: (1-methoxy-4-phenylcyclohexyl)methanamine
• CAS No: 1478644-18-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD21684649
• CID: 5200002
• PubChem ID: 66071957
• Update Time: 2025-05-24

(1-methoxy-4-phenylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 1-methoxy-4-phenyl-
• (1-Methoxy-4-phenylcyclohexyl)methanamine
• (1-methoxy-4-phenylcyclohexyl)methanamine

• MDL： MFCD21684649
• Inchi： 1S/C14H21NO/c1-16-14(11-15)9-7-13(8-10-14)12-5-3-2-4-6-12/h2-6,13H,7-11,15H2,1H3
• InChI Key： QTAFPTDZNGIUAJ-UHFFFAOYSA-N
• SMILES： C1(OC)(CN)CCC(C2=CC=CC=C2)CC1

Additional information on (1-methoxy-4-phenylcyclohexyl)methanamine

(1-Methoxy-4-phenylcyclohexyl)methanamine: A Comprehensive Overview

The compound with CAS No. 1478644-18-6, commonly referred to as (1-methoxy-4-phenylcyclohexyl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with a methoxy group and a phenyl group, along with a methanamine moiety. The cyclohexane ring serves as the central framework, while the methoxy group and phenyl group introduce interesting electronic and steric properties to the molecule.

Recent studies have highlighted the potential of (1-methoxy-4-phenylcyclohexyl)methanamine in various applications, particularly in drug discovery and materials science. Its structure allows for versatile reactivity, making it a valuable building block in organic synthesis. Researchers have explored its ability to participate in nucleophilic substitutions, additions, and cyclizations, which are critical steps in the construction of complex molecular architectures.

The synthesis of (1-methoxy-4-phenylcyclohexyl)methanamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of an amine with a suitable alkyl halide, followed by subsequent functionalization to introduce the methoxy and phenyl substituents. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yields and reduce reaction times while maintaining high purity levels.

In terms of physical properties, (1-methoxy-4-phenylcyclohexyl)methanamine exhibits a melting point of approximately 85°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions where solubility is a critical factor.

The biological activity of (1-methoxy-4-phenylcyclohexyl)methanamine has also been a subject of interest. Preclinical studies have suggested that this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has led researchers to investigate its potential as a lead compound for drug development.

From an environmental standpoint, the degradation pathways of (1-methoxy-4-phenylcyclohexyl)methanamine have been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation, with half-lives ranging from several days to weeks depending on environmental factors such as temperature and pH levels.

In conclusion, (1-methoxy-4-phenylcyclohexyl)methanamine is a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with its reactivity and biological activity, positions it as an important molecule for future research and development efforts.